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Compound of Interest

Compound Name: Mefenamic Acid D4

Cat. No.: B602599 Get Quote

CAS Number: 1216745-79-7

Chemical Formula: C₁₅H₁₁D₄NO₂

Molecular Weight: 245.31 g/mol

This technical guide provides an in-depth overview of Mefenamic Acid-d4, a deuterated internal

standard essential for the accurate quantification of mefenamic acid in biological matrices.

Designed for researchers, scientists, and drug development professionals, this document

outlines the compound's properties, experimental protocols for its use in liquid

chromatography-tandem mass spectrometry (LC-MS/MS), and relevant quantitative data.

Chemical and Physical Properties
Mefenamic Acid-d4, with the formal name 6-[(2,3-dimethylphenyl)amino]-benzoic-2,3,4,5-d4

acid, is a stable, isotopically labeled analog of mefenamic acid.[1] Its physical and chemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 1216745-79-7 [1]

Formal Name
6-[(2,3-dimethylphenyl)amino]-

benzoic-2,3,4,5-d4 acid
[1]

Chemical Formula C₁₅H₁₁D₄NO₂ [1]

Molecular Weight 245.31 [2]

Purity ≥98% N/A

Appearance A solid [1]

Solubility
DMSO: Slightly soluble,

Methanol: Slightly soluble
[1]

SMILES

[2H]C1=C(C(=C(C(=C1[2H])C(

=O)O)NC2=CC=CC(=C2C)C)

[2H])[2H]

[2]

InChI

InChI=1S/C15H15NO2/c1-10-

6-5-9-13(11(10)2)16-14-8-4-3-

7-12(14)15(17)18/h3-9,16H,1-

2H3,(H,17,18)/i3D,4D,7D,8D

[1]

InChIKey
HYYBABOKPJLUIN-

KNIGXJNHSA-N
[1]

Application in Bioanalysis
Mefenamic Acid-d4 is primarily utilized as an internal standard (IS) in bioanalytical methods,

particularly for the quantification of mefenamic acid in complex biological matrices such as

plasma and urine.[3] The use of a stable isotope-labeled internal standard is the gold standard

in quantitative mass spectrometry as it co-elutes with the analyte and experiences similar

matrix effects and ionization suppression or enhancement, leading to highly accurate and

precise measurements.[3]
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High-Throughput LC-MS/MS Method for Mefenamic Acid
in Rat Plasma
A robust and high-throughput LC-MS/MS method has been developed for the quantification of

mefenamic acid in rat plasma using Mefenamic Acid-d4 as an internal standard. This method

employs a simple protein precipitation technique for sample preparation, allowing for rapid

analysis.

1. Preparation of Stock and Working Solutions:

Prepare stock solutions of mefenamic acid and Mefenamic Acid-d4 in methanol at a

concentration of 1 mg/mL.

Prepare working solutions by diluting the stock solutions with a 50% methanol solution.

Prepare a working solution of the internal standard (Mefenamic Acid-d4) at a concentration

of 100 ng/mL.

2. Sample Preparation (Protein Precipitation):

To 100 µL of rat plasma, add 50 µL of the internal standard working solution (100 ng/mL).

Add 400 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 5 minutes.

Centrifuge the samples at 4000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

3. Chromatographic Conditions:

LC System: Agilent 1200 Series or equivalent.

Column: Hypersil GOLD C18 (50 mm x 2.1 mm, 1.9 µm) or equivalent.
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Mobile Phase: 0.1% Formic acid in Water (A) and 0.1% Formic acid in Acetonitrile (B).

Gradient: A suitable gradient to ensure separation of mefenamic acid and the internal

standard from matrix components.

Flow Rate: 0.5 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Autosampler Temperature: 4°C.

4. Mass Spectrometric Conditions:

Mass Spectrometer: API 4000 or equivalent triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), Negative ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Mefenamic Acid: m/z 240.1 → 196.1

Mefenamic Acid-d4: m/z 244.1 → 200.1

Key MS Parameters:

Curtain Gas (CUR): 20 psi

Collision Gas (CAD): Medium

IonSpray Voltage (IS): -4500 V

Temperature (TEM): 550°C

Ion Source Gas 1 (GS1): 50 psi

Ion Source Gas 2 (GS2): 50 psi
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Declustering Potential (DP): -50 V

Entrance Potential (EP): -10 V

Collision Energy (CE): -25 V

Collision Cell Exit Potential (CXP): -10 V

Parameter Mefenamic Acid Mefenamic Acid-d4

Precursor Ion (Q1) (m/z) 240.1 244.1

Product Ion (Q3) (m/z) 196.1 200.1

Retention Time (min) ~1.5 ~1.5

Experimental Workflow and Diagrams
The following diagram illustrates the experimental workflow for the quantification of mefenamic

acid using Mefenamic Acid-d4 as an internal standard.
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Caption: Bioanalytical workflow for mefenamic acid quantification.
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Conclusion
Mefenamic Acid-d4 is an indispensable tool for the accurate and precise quantification of

mefenamic acid in preclinical and clinical studies. Its use as an internal standard in LC-MS/MS

methods, as detailed in this guide, ensures reliable data for pharmacokinetic, toxicokinetic, and

other bioanalytical applications. The provided experimental protocol serves as a robust starting

point for method development and validation in drug development and research laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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